5-Methyl-2-furaldehyde oxime

• IUPAC Name: (NE)-N-[(5-methylfuran-2-yl)methylidene]hydroxylamine
• InChI: InChI=1S/C6H7NO2/c1-5-2-3-6(9-5)4-7-8/h2-4,8H,1H3/b7-4+
• InChI Key: VJBRLHBYLMMWER-QPJJXVBHSA-N
• Canonical SMILES: CC1=CC=C(O1)C=NO
• Isomeric SMILES: CC1=CC=C(O1)/C=N/O
• Molecular Formula: C6H7NO2
• Molecular Weight: 125.13 g/mol
• CAS No.: 32750-36-0; 57784-58-4

Description

5-Methyl-2-furaldehyde oxime is a furanic oxime derivative characterized by a methyl substituent at the 5-position of the furan ring and an oxime (-NOH) group at the aldehyde position. For instance, 5-Methyl-2-furaldehyde (5MEF), a precursor to the oxime, is identified as a degradation product in transformer insulating oils, where its stability under thermal and oxidative stress is critical for diagnostic accuracy in aging assessments of electrical equipment . In environmental chemistry, 5-Methyl-2-furaldehyde is a pyrolysis product of polysaccharides in soil particulate fractions, suggesting microbial origins and contributions to soil carbon pools .

Comparison with Similar Compounds

Table 1: Thermal Decomposition and Structural Features

Compound	Decomposition Temperature (°C)	Key Structural Features	Stability Factors	Reference ID
5-Methyl-2-furaldehyde oxime	Not reported	Furan ring, methyl (C5), oxime (-NOH)	Likely moderate (inferred)
Di(1H-tetrazol-5-yl) methanone oxime	288.7	Tetrazole rings, extensive H-bonding	High (stabilized by H-bonds)
5,5′-(Hydrazonomethylene)bis(1H-tetrazole)	247.6	Bis-tetrazole, hydrazone linker	Moderate
4-Methylpentan-2-one oxime	Not reported	Branched aliphatic chain, oxime	Low (classified as irritant)

Key Insights :

• Tetrazole-based oximes (e.g., ) exhibit superior thermal stability due to dense hydrogen-bonding networks, whereas aliphatic oximes like 4-Methylpentan-2-one oxime are less stable and more reactive .
• The aromatic furan ring in 5-Methyl-2-furaldehyde oxime may confer intermediate stability compared to aliphatic analogs, though experimental data are needed.

Table 2: Bioactivity Profiles of Selected Oximes

Compound	Bioactivity (MIC/IC50)	Key Applications	Reference ID
Naringin-derived hydrazone (2a)	MIC: 62.5 µg/mL (antibacterial)	Antimicrobial, antioxidant (IC50: 3.7 µg/mL)
5-Methyl-2-furaldehyde oxime	Not reported	Potential in diagnostics (e.g., transformer oils)
Phosgene oxime	Lethal (AEGL-1: 0.006 mg/m³)	Chemical warfare agent (urticant)

Key Insights :

• 5-Methyl-2-furaldehyde oxime’s applications may align with non-toxic industrial uses (e.g., degradation tracking in oils), contrasting sharply with phosgene oxime’s extreme toxicity .

Physicochemical Properties and Toxicity

Key Insights :

• Aliphatic oximes like 4-Methylpentan-2-one oxime are associated with skin/eye irritation risks, whereas furanic oximes may have milder profiles due to aromatic stabilization .
• Molecular weight and substituents influence solubility and reactivity; branched aliphatic oximes (e.g., 5-Methyl-2-hexanone oxime) may exhibit higher volatility .

Q & A

Q. What are the established synthetic routes for 5-Methyl-2-furaldehyde oxime, and how are reaction conditions optimized?

5-Methyl-2-furaldehyde oxime is typically synthesized via condensation reactions between 5-methyl-2-furaldehyde and hydroxylamine derivatives. A method reported in the literature involves reacting 5-methyl-2-furaldehyde with hydroxylamine hydrochloride in a polar solvent (e.g., ethanol) under reflux, followed by pH adjustment to precipitate the oxime product . Optimization parameters include temperature control (70–80°C), reaction time (4–6 hours), and stoichiometric ratios (1:1.2 aldehyde to hydroxylamine). Purity is enhanced via recrystallization from ethanol/water mixtures. Computational tools like DFT can predict reaction pathways and transition states to refine synthetic efficiency .

Q. What spectroscopic and chromatographic techniques are used to characterize 5-Methyl-2-furaldehyde oxime?

Key characterization methods include:

• NMR Spectroscopy : $^1$H and $^{13}$C NMR identify oxime tautomers (E/Z isomerism) and confirm substitution patterns on the furan ring.
• Mass Spectrometry (MS) : High-resolution MS (HRMS) verifies molecular weight (C$_6$H$_7$NO$_2$, expected m/z 125.0477) and fragmentation patterns.
• FTIR Spectroscopy : Stretching vibrations for C=N (1630–1690 cm$^{-1}$) and O–H (3200–3400 cm$^{-1}$) confirm oxime formation .
• Gas Chromatography (GC) : GC-FTIR or GC-MS resolves isomeric mixtures and monitors dynamic interconversion under varying temperatures .

Q. Table 1: Key Spectroscopic Data

Technique	Key Peaks/Features	Application
$^1$H NMR	δ 8.1 (s, 1H, CH=N), δ 6.3–7.2 (furan protons)	Tautomer identification
FTIR	1650 cm$^{-1}$ (C=N), 3300 cm$^{-1}$ (O–H)	Functional group analysis
HRMS	m/z 125.0477 [M+H]$^+$	Molecular confirmation

Advanced Research Questions

Q. How does 5-Methyl-2-furaldehyde oxime interact with biological systems, particularly enzymes?

Oximes are known inhibitors of enzymes like 3-deoxy-D-arabinoheptulosonate-7-phosphate synthase (DAHPS). For example, fluorinated pyruvate oximes exhibit enhanced binding affinity due to lowered pKa and improved Ki values . Computational docking studies (e.g., AutoDock Vina) can model interactions between 5-methyl-2-furaldehyde oxime and enzyme active sites, predicting binding modes and inhibitory potential . Experimental validation involves kinetic assays (e.g., IC$_{50}$ determination) and growth inhibition studies in microbial cultures .

Q. What role does 5-Methyl-2-furaldehyde oxime play in environmental systems, such as soil organic matter?

Pyrolysis-GC/MS studies reveal that 5-methyl-2-furaldehyde (a precursor to the oxime) is a degradation product of polysaccharides in soil particulate fractions. It originates from microbial biomass and contributes to stable soil carbon pools due to slow turnover rates . Its oxime derivative may similarly influence nutrient cycling, though this requires further isotopic tracing (e.g., $^{13}$C labeling) to quantify persistence and microbial utilization .

Q. Table 2: Pyrolysis Products of Soil Polysaccharides

Compound	Origin	Contribution to Soil C Pools
5-Methyl-2-furaldehyde	Microbial biomass	High (slow turnover)
2-Furaldehyde	Vegetal/microbial	Moderate
Acetic acid	Microbial metabolism	Low (rapid cycling)

Q. How do experimental conditions affect the isomerization dynamics of 5-Methyl-2-furaldehyde oxime?

GC-FTIR studies on analogous oximes (e.g., acetaldehyde oxime) show that temperature and carrier gas flow rates influence E/Z isomer elution profiles. For 5-methyl-2-furaldehyde oxime, increasing column temperature (e.g., 50°C to 80°C) accelerates interconversion, while lower flow rates improve resolution. Multivariate curve resolution (MCR) analysis of chromatographic data can deconvolute overlapping isomer signals .

Q. What computational approaches are used to study the electronic properties of 5-Methyl-2-furaldehyde oxime?

Density Functional Theory (DFT) at the B3LYP/6-311++G(d,p) level calculates molecular orbitals, electrostatic potentials, and Fukui indices to predict reactivity sites. These models align with experimental NMR chemical shifts and guide functionalization strategies (e.g., introducing electron-withdrawing groups to enhance stability) .

Contradictions and Gaps in Current Knowledge

• Toxicity Data : Limited information exists on the acute or chronic toxicity of 5-methyl-2-furaldehyde oxime. While phosgene oxime (a structurally distinct compound) has established AEGL values , extrapolation to this oxime is not valid due to differing reactivity. Standard precautions (gloves, fume hoods) are advised .
• Environmental Fate : Its persistence in aquatic systems remains unstudied. Microcosm experiments with LC-MS monitoring could address this gap.

Q. Methodological Recommendations

• For synthesis: Optimize hydroxylamine stoichiometry to minimize byproducts.
• For enzyme studies: Combine docking simulations with isothermal titration calorimetry (ITC) for binding affinity validation.
• For environmental analysis: Use $^{13}$C-labeled oxime in soil incubation studies to track mineralization rates.